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Introduction

Direct Yellow 96, also known by its Colour Index name C.I. Direct Yellow 96 and CAS number

61725-08-4, is a synthetic anionic dyestuff belonging to the stilbene azo class.[1][2] It is a

water-soluble dye that appears as a yellow powder and is primarily utilized for imparting a

vibrant, fluorescent yellow hue to various substrates.[3][4] Its key applications are in the textile,

paper, and leather industries, with some use in coloring plastics and wood.[3][4][5] This

technical guide provides a detailed review of the uses of Direct Yellow 96, including its

physicochemical properties, application methodologies in major industries, and fastness

characteristics.

Physicochemical Properties
Direct Yellow 96 is characterized by its good solubility in water.[1][6] The dye's molecular

structure contains sulfonic acid groups, which contribute to its water solubility and its

classification as an anionic dye. A summary of its key physicochemical properties is presented

in Table 1.

Table 1: Physicochemical Properties of Direct Yellow 96
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Property Value Reference(s)

Appearance Yellow powder [3][7][8]

CAS Number 61725-08-4 [1][2][6]

Molecular Formula C₃₉H₃₄N₁₀O₁₃S₄ [7][9][10]

Molecular Weight 979.01 g/mol [7][8][10]

Solubility Soluble in water [1][3][6]

Synonyms

C.I. Direct Yellow 96, Flavine

7GFE, Pergasol Yellow 8GA,

Solophenyl Flavine 7GFE,

Pyrazol Brilliant Flavine 7GF,

Direct Fluorescent 7GFF

[3][7][8][11]

Applications in the Textile Industry
Direct Yellow 96 is extensively used for dyeing cellulosic fibers such as cotton and viscose, as

well as their blends.[6][12] It is also suitable for dyeing silk and wool.[3][13] The primary method

of application is exhaust dyeing, where the textile material is immersed in a dyebath containing

the dissolved dye.

Experimental Protocol: Exhaust Dyeing of Cotton with
Direct Yellow 96
The following is a general experimental protocol for the exhaust dyeing of cotton fabric with

Direct Yellow 96. It is important to note that specific parameters may require optimization based

on the desired shade, fabric construction, and machinery used.

1. Scouring and Bleaching: The cotton material must be thoroughly scoured and bleached to

remove natural impurities and ensure uniform dye uptake. This typically involves treatment with

a solution of sodium hydroxide and a chelating agent at elevated temperatures, followed by

rinsing and peroxide bleaching.

2. Dye Bath Preparation: The dyebath is prepared with the required amount of Direct Yellow 96,

which is first pasted with a small amount of cold water and then dissolved in boiling water.
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3. Dyeing Process: The general workflow for the exhaust dyeing process is illustrated in the

diagram below. The process involves a gradual increase in temperature to promote dye

migration and diffusion into the fibers, followed by the addition of an electrolyte (such as

sodium chloride or sodium sulfate) to enhance dye exhaustion.

Set Dyebath at 40-50°C
(Dye, Wetting Agent) Load Fabric Run for 10-15 min Raise Temperature to 90-95°C

(1-2°C/min)
Add Electrolyte

(in portions)
Hold at 90-95°C

(45-60 min) Cool to 70-80°C Rinse After-treatment
(Fixing Agent) Final Rinse and Dry

Click to download full resolution via product page

Exhaust Dyeing Workflow

4. After-treatment: To improve the wet fastness properties of the dyed fabric, an after-treatment

with a cationic fixing agent is often employed. This forms a larger, less soluble complex with the

anionic dye molecules within the fiber.

Quantitative Parameters for Textile Dyeing:

While specific industrial recipes for Direct Yellow 96 are proprietary, Table 2 provides a

summary of typical quantitative parameters for exhaust dyeing of cotton with direct dyes.

Table 2: Typical Quantitative Parameters for Exhaust Dyeing of Cotton

Parameter Range

Dye Concentration (% owf) 0.5 - 4.0

Liquor Ratio 1:10 - 1:20

Electrolyte (NaCl or Na₂SO₄) (g/L)
10 - 20 (for pale shades) 20 - 40 (for medium

shades) 40 - 60 (for dark shades)

Dyeing Temperature (°C) 90 - 95

Dyeing Time (minutes) 45 - 60

pH 6.0 - 7.0
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Applications in the Paper Industry
Direct Yellow 96 is used to color various types of paper and paperboard.[3][4] It can be applied

through two main methods: in-pulp dyeing (also known as stock dyeing) and surface coloring at

the size press.

Experimental Protocol: In-Pulp Dyeing
In this method, the dye is added to the paper pulp slurry before the paper sheet is formed. This

results in a uniformly colored paper.

Prepare Pulp Slurry

Add Dye to Pulp

Prepare Dye Solution

Mix Thoroughly Papermaking Process
(Sheet Formation, Pressing, Drying)

Click to download full resolution via product page

In-Pulp Dyeing Workflow

Quantitative Parameters for Paper Dyeing:

General parameters for in-pulp dyeing are provided in Table 3.

Table 3: General Quantitative Parameters for In-Pulp Paper Dyeing

Parameter Range

Dye Concentration (% on dry pulp) 0.1 - 2.0

Pulp Consistency (%) 2 - 4

Contact Time (minutes) 15 - 30

pH 4.5 - 6.5

Applications in the Leather Industry

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.guidechem.com/encyclopedia/direct-yellow-96-dic25595.html
https://www.pigment-dye.com/direct-dyes/direct-yellow-96.html
https://www.benchchem.com/product/b1166392?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Direct Yellow 96 is also used for the dyeing of leather.[3][6][12] The dyeing process is typically

carried out after the tanning and re-tanning stages.

Experimental Protocol: Leather Dyeing
The leather dyeing process involves drumming the leather in a float containing the dissolved

dye. The pH of the dyebath is a critical parameter that influences dye penetration and fixation.

Wet-back Leather
Drum with Dye Solution

(Initial pH ~5.0-6.0)
Prepare Dyebath

Gradual pH Reduction
(Formic Acid Addition) Fixation Rinse and Fatliquor

Click to download full resolution via product page

Leather Dyeing Workflow

Quantitative Parameters for Leather Dyeing:

Typical parameters for dyeing chrome-tanned leather are outlined in Table 4.

Table 4: Typical Quantitative Parameters for Leather Dyeing

Parameter Range

Dye Concentration (% on shaved weight) 1.0 - 5.0

Float Length (% on shaved weight) 100 - 200

Initial pH 5.0 - 6.0

Final pH for Fixation 3.5 - 4.0

Temperature (°C) 40 - 60

Drumming Time (hours) 1 - 2

Fastness Properties
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The fastness properties of a dye refer to its resistance to various agencies it may encounter

during the use of the dyed material. For Direct Yellow 96, the fastness properties are generally

considered moderate. A summary of its fastness ratings according to ISO standards is provided

in Table 5.

Table 5: Fastness Properties of Direct Yellow 96

Fastness Test
Rating (Scale 1-5, except
Light Fastness 1-8)

Reference(s)

Light Fastness 3 [1][6]

Washing (Change) 3-4 [1][6]

Washing (Staining) 3-4 [1][6]

Water (Change) 4 [1][6]

Water (Staining) 1-2 [1][6]

Acid Resistance 3-4 [6]

Alkali Resistance 4-5 [6]

Conclusion

Direct Yellow 96 is a versatile and widely used dye for cellulosic materials, paper, and leather.

Its bright, fluorescent yellow shade makes it a popular choice for a variety of applications. While

its fastness properties are moderate, they are often sufficient for the intended end-uses. The

application processes in the textile, paper, and leather industries are well-established, though

optimization of parameters is crucial for achieving desired results in terms of color yield,

levelness, and fastness. Further research into improving the fastness properties of Direct

Yellow 96, particularly its wet fastness, could expand its range of applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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